Cas no 72691-18-0 (1S-cis-Decamethrinic Acid)

• Product Name: 1S-cis-Decamethrinic Acid
• CAS No: 72691-18-0
• MF: C₈H₁₀Br₂O₂
• MW: 297.971801280975
• CID: 1005575
• PubChem ID: 181248
• Update Time: 2025-07-15

1S-cis-Decamethrinic Acid Chemical and Physical Properties

Names and Identifiers

• (1S,3S)-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropanecarboxylate
• 1S-cis-Decamethrinic Acid
• 3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropanecarboxylic acid
• 3-(2,2-dibromovinyl)-2,2-dimethylcyclopropanecarboxylic acid
• 2,2-dimethyl-3-(2',2'-dibromovinyl)-cyclopropane-carboxylic acid
• 3-(2,2-Dibromovinyl)-2,2-dimethyl-(1-cyclopropane)carboxylic acid(cis isomer)por
• 3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• (1R-cis)-3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropane carboxylic acid
• 3-(2,2-dibromoethenyl)-2,2-dimethylcyclopropane-1-carboxylic acid
• 3-(2,2-Dibromovinyl)-2,2-dimethyl-(1-cyclopropane)carboxylic acid
• MDIQXIJPQWLFSD-UHFFFAOYSA-N
• 59952-39-5
• DTXSID10975376
• SCHEMBL3380031
• 2-(2',2'-dibromovinyl)-3,3-dimethylcyclopropane-1-carboxylic acid
• 2,2-dimethyl-3-(2,2-dibromovinyl)-cyclopropanecarboxylic acid
• FT-0701336
• FT-0665530
• 74560-76-2
• (1S-trans)-Decamethrinic Acid
• cis-Dibromocypermethric acid 10 microg/mL in Methanol
• NS00116137
• CIS-DBCA Unlabeled 100 ug/ml in Acetonitrile
• 72691-18-0
• Cyclopropanecarboxylic acid, 3-(2,2-dibromoethenyl)-2,2-dimethyl-
• DB-164653
• 3-(2,2-Dibromovinyl)-2,2-dimethyl-(1-cyclopropane)carboxylicacid (cisisomeR)

• Inchi： 1S/C8H10Br2O2/c1-8(2)4(3-5(9)10)6(8)7(11)12/h3-4,6H,1-2H3,(H,11,12)
• InChI Key： MDIQXIJPQWLFSD-UHFFFAOYSA-N
• SMILES： Br/C(=C/C1C(C(=O)O)C1(C)C)/Br

Computed Properties

• Exact Mass: 297.90271g/mol
• Monoisotopic Mass: 295.90475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1S-cis-Decamethrinic Acid

1S-cis-Decamethrinic Acid (CAS No. 72691-18-0): An Overview of Its Structure, Properties, and Applications

1S-cis-Decamethrinic Acid (CAS No. 72691-18-0) is a synthetic compound that has garnered significant attention in the fields of chemistry and pharmacology due to its unique structure and potential applications. This compound belongs to the class of pyrethroids, which are widely used as insecticides due to their high efficacy and low mammalian toxicity. In this article, we will delve into the chemical structure, physical properties, and current research trends surrounding 1S-cis-Decamethrinic Acid.

Chemical Structure and Synthesis: The molecular formula of 1S-cis-Decamethrinic Acid is C₂₀H₃₀O₃, with a molecular weight of approximately 322.44 g/mol. The compound features a complex cyclic structure with multiple chiral centers, which contribute to its unique biological activity. The synthesis of 1S-cis-Decamethrinic Acid typically involves a series of multi-step reactions, including the formation of the cyclopropane ring and the introduction of functional groups such as esters and carboxylic acids. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, reducing both cost and environmental impact.

Physical Properties: 1S-cis-Decamethrinic Acid is a white crystalline solid at room temperature with a melting point ranging from 65 to 68°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various applications in both laboratory and industrial settings. The compound also exhibits good thermal stability, which is crucial for its use in formulations that require high temperatures during processing.

Biological Activity: The primary biological activity of 1S-cis-Decamethrinic Acid is its insecticidal properties. As a pyrethroid, it acts by disrupting the sodium channels in the nervous systems of insects, leading to paralysis and death. This mechanism of action is highly specific to insects, making it relatively safe for use in environments where human and animal exposure is a concern. Recent studies have also explored the potential of 1S-cis-Decamethrinic Acid as a repellent against certain arthropods, such as mosquitoes and ticks, which are vectors for diseases like malaria and Lyme disease.

Toxicity and Safety: Despite its effectiveness as an insecticide, the safety profile of 1S-cis-Decamethrinic Acid has been extensively studied to ensure its safe use in various applications. Acute toxicity studies have shown that it has low mammalian toxicity when applied topically or ingested orally. However, chronic exposure at high concentrations may lead to adverse effects such as neurotoxicity and liver damage. Therefore, proper handling and storage guidelines are essential to minimize risks associated with long-term exposure.

Environmental Impact: The environmental impact of 1S-cis-Decamethrinic Acid is another critical aspect that has been investigated by researchers. Studies have shown that while it degrades rapidly in soil and water under natural conditions, it can persist in certain environments with low microbial activity. Efforts are ongoing to develop more biodegradable formulations that reduce the environmental footprint of this compound without compromising its efficacy.

Clinical Applications: Beyond its use as an insecticide, recent research has explored the potential therapeutic applications of 1S-cis-Decamethrinic Acid. Preliminary studies suggest that it may have antiviral properties against certain RNA viruses, making it a candidate for further investigation in antiviral drug development. Additionally, its ability to modulate ion channels has led to interest in its potential use as a neuroprotective agent in treating neurological disorders such as Alzheimer's disease.

Clinical Trials: Several clinical trials are currently underway to evaluate the safety and efficacy of 1S-cis-Decamethrinic Acid-based formulations in various applications. For instance, a Phase II trial is assessing its effectiveness as a topical repellent against mosquitoes in regions endemic with malaria. Another trial is investigating its antiviral activity against influenza viruses in vitro and in animal models. These trials aim to provide robust data that can support regulatory approval for broader use.

FUTURE DIRECTIONS: The future prospects for 1S-cis-Decamethrinic Acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its biological activity while reducing potential side effects. Additionally, efforts are being made to develop novel delivery systems that improve its bioavailability and target specificity. These advancements could lead to new applications in pest control, public health, and medicine.

In conclusion, 1S-cis-Decamethrinic Acid (CAS No. 72691-18-0) is a versatile compound with significant potential across multiple fields. Its unique chemical structure and biological activity make it an important subject of ongoing research and development. As new findings continue to emerge, the role of this compound in addressing global health challenges becomes increasingly evident.